Cas no 1507209-44-0 (3-(1-benzofuran-5-yl)butan-1-amine)

• Product Name: 3-(1-benzofuran-5-yl)butan-1-amine
• CAS No: 1507209-44-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6288790
• PubChem ID: 82602975
• Update Time: 2025-05-22

3-(1-benzofuran-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)butan-1-amine
• EN300-1741347
• 1507209-44-0

• Inchi： 1S/C12H15NO/c1-9(4-6-13)10-2-3-12-11(8-10)5-7-14-12/h2-3,5,7-9H,4,6,13H2,1H3
• InChI Key： WZBBPJLEYQJOQN-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(C)CCN

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(1-benzofuran-5-yl)butan-1-amine

3-(1-Benzofuran-5-yl)butan-1-amine: A Comprehensive Overview

3-(1-Benzofuran-5-yl)butan-1-amine (CAS No. 1507209-44-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzofuran moiety and an amine group, has been the subject of extensive research due to its potential applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and recent advancements related to 3-(1-benzofuran-5-yl)butan-1-amine.

The molecular structure of 3-(1-benzofuran-5-yl)butan-1-amine is a key factor in its versatile reactivity and biological activity. The benzofuran ring, a bicyclic aromatic system composed of a benzene ring fused to a furan ring, contributes to the compound's stability and ability to interact with biological targets. The butanamine chain attached at the 5-position of the benzofuran ring introduces additional functional groups that can be further modified to enhance bioavailability or target specificity. Recent studies have highlighted the importance of this structural feature in modulating the compound's pharmacokinetic properties.

One of the most notable aspects of 3-(1-benzofuran-5-yl)butan-1-amine is its role as a precursor in the synthesis of more complex molecules. Researchers have employed this compound as a building block for constructing bioactive agents with potential applications in treating various diseases, including cancer and neurodegenerative disorders. For instance, recent findings have demonstrated that derivatives of 3-(1-benzofuran-5-yl)butan-1-amine exhibit promising anti-cancer activity by inhibiting key enzymes involved in tumor progression.

The synthesis of 3-(1-benzofuran-5-yl)butan-amine has been optimized through various methodologies, including Suzuki coupling reactions and Stille cross-coupling techniques. These methods allow for precise control over the regiochemistry and stereochemistry of the product, ensuring high yields and purity. Moreover, green chemistry principles have been integrated into these synthetic protocols to minimize environmental impact, aligning with current trends in sustainable chemical synthesis.

In terms of pharmacological applications, 3-(1-benzofuran-5-yllbutan-amine has shown potential as a lead compound for developing novel therapeutics. Preclinical studies have revealed its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for many drugs. Additionally, this compound has demonstrated anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(1-benzofuran-syln-butamime's interactions with biological systems. Molecular docking studies have provided insights into its binding modes with various protein targets, paving the way for rational drug design strategies. Furthermore, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, which are crucial for determining its suitability as a drug candidate.

Despite its promising attributes, challenges remain in fully harnessing the potential of 3-(l-benzofurans yl butan-amime. One such challenge is optimizing its solubility and bioavailability for effective delivery in vivo. Researchers are actively exploring strategies such as prodrug design and nanoparticle encapsulation to address these limitations.

In conclusion,3-(l-benzofurans yl butamime (CAS No. 1507209-s4-s) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future drug development efforts.